Cas no 31965-37-4 (Dehydrocyclopeptine (Mixture of Conformers))

• Product Name: Dehydrocyclopeptine (Mixture of Conformers)
• CAS No: 31965-37-4
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 317421
• PubChem ID: 92282
• Update Time: 2025-04-19

Dehydrocyclopeptine (Mixture of Conformers) Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Benzodiazepine-2,5-dione,3,4-dihydro-4-methyl-3-(phenylmethylene)-
• DEHYDROCYCLOPEPTINE
• 3-Benzylidene-2-hydroxy-4-methyl-3,4-dihydro-5H-1,4-benzodiazepin-5-one
• DTXSID10953851
• Q27139509
• 3-benzylidene-4-methyl-1H-1,4-benzodiazepine-2,5-dione
• 31965-37-4
• Dehydrocyclopepine
• 1H-1,4-Benzodiazepine-2,5-dione, 3-benzylidene-3,4-dihydro-4-methyl-
• CO0
• (Z)-dehydrocyclopeptine
• (3Z)-3-benzylidene-4-methyl-1H-1,4-benzodiazepine-2,5-dione
• 3,10-Dehydrocyclopeptine
• CHEBI:71322
• CHEBI:71330
• (3~{Z})-4-methyl-3-(phenylmethylidene)-1~{H}-1,4-benzodiazepine-2,5-dione
• dehydrocyclopeptin
• AKOS040735076
• (3Z)-3-benzylidene-4-methyl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione
• (Z)-3,10-dehydrocyclopeptine
• (3Z)-4-methyl-3-(phenylmethylidene)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-2,5-dione
• 3-benzylidene-4-methyl-3,4-dihydro-1h-1,4-benzodiazepine-2,5-dione
• Q27139516
• C22622
• 3,4-Dihydro-4-methyl-3-(phenylmethylene)-1H-1,4-benzodiazepine-2,5-dione
• Dehydrocyclopeptine (Mixture of Conformers)

• Inchi： 1S/C17H14N2O2/c1-19-15(11-12-7-3-2-4-8-12)16(20)18-14-10-6-5-9-13(14)17(19)21/h2-11H,1H3,(H,18,20)/b15-11-
• InChI Key： FYVKHLSOIIPVEH-PTNGSMBKSA-N
• SMILES： O=C1C2C=CC=CC=2NC(/C(=C/C2C=CC=CC=2)/N1C)=O

Computed Properties

• Exact Mass: 278.10562
• Monoisotopic Mass: 278.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 49.4A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.254
• Melting Point: NA
• Boiling Point: 545.3°Cat760mmHg
• Flash Point: 283.6°C
• Refractive Index: 1.65
• PSA: 49.41
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Dehydrocyclopeptine (Mixture of Conformers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids